Cas no 98197-85-4 (Isonicotinamide, 1,2,3,6-tetrahydro-2,6-dioxo- (6CI))

Isonicotinamide, 1,2,3,6-tetrahydro-2,6-dioxo- (6CI) structure
98197-85-4 structure
Product Name:Isonicotinamide, 1,2,3,6-tetrahydro-2,6-dioxo- (6CI)
CAS No:98197-85-4
MF:C6H6N2O3
MW:154.12344121933
CID:1002432
Update Time:2024-02-06

Isonicotinamide, 1,2,3,6-tetrahydro-2,6-dioxo- (6CI) Chemical and Physical Properties

Names and Identifiers

    • Isonicotinamide, 1,2,3,6-tetrahydro-2,6-dioxo- (6CI)
    • 2,6-dioxo-3H-pyridine-4-carboxamide
    • 4-Pyridinecarboxamide, 1,2,3,6-tetrahydro-2,6-dioxo-
    • Inchi: 1S/C6H6N2O3/c7-6(11)3-1-4(9)8-5(10)2-3/h1H,2H2,(H2,7,11)(H,8,9,10)
    • InChI Key: SNECWGDBBYBXEH-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(=O)C=C(C(N)=O)C1

Computed Properties

  • Exact Mass: 154.038
  • Monoisotopic Mass: 154.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.3A^2

Experimental Properties

  • Density: 1.465±0.06 g/cm3(Predicted)
  • Boiling Point: 488.3±45.0 °C(Predicted)
  • pka: 8.77±0.40(Predicted)

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